N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)propanamide

• Molecular Formula: C16H16ClN3O2
• Molecular Weight: 317.77 g/mol
• IUPAC Name: N-[3-[(4-chlorophenyl)carbamoylamino]phenyl]propanamide
• InChI: InChI=1S/C16H16ClN3O2/c1-2-15(21)18-13-4-3-5-14(10-13)20-16(22)19-12-8-6-11(17)7-9-12/h3-10H,2H2,1H3,(H,18,21)(H2,19,20,22)
• InChI Key: CHMZRBDGLFHWFL-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=C(C=C2)Cl

Description

N-(3-{[(4-chloroanilino)carbonyl]amino}phenyl)propanamide, commonly known as CPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPP is a small molecule inhibitor of the protein-protein interaction between the transcription factor c-Myc and its partner Max. This interaction is essential for the regulation of cell growth and proliferation, making CPP a promising candidate for cancer therapy.

Mechanism of Action

The mechanism of action of CPP involves the inhibition of the protein-protein interaction between c-Myc and Max. This interaction is essential for the formation of the transcriptional complex that regulates the expression of genes involved in cell growth and proliferation. By inhibiting this interaction, CPP prevents the transcriptional activation of c-Myc target genes, leading to the inhibition of cancer cell proliferation.
Biochemical and Physiological Effects
CPP has been shown to have a selective inhibitory effect on the protein-protein interaction between c-Myc and Max, without affecting other transcription factors. This selectivity makes CPP a promising candidate for cancer therapy, as it can specifically target cancer cells while sparing normal cells. CPP has also been shown to induce apoptosis in cancer cells, further highlighting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using CPP in lab experiments include its high purity, stability, and selectivity. CPP can be easily synthesized in large quantities, making it suitable for various applications. However, CPP has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high concentrations. These limitations need to be addressed to fully realize the potential of CPP in cancer therapy.

Future Directions

There are several future directions for the research on CPP. One potential direction is to optimize the synthesis method to improve the solubility and reduce the toxicity of CPP. Another direction is to investigate the efficacy of CPP in combination with other anticancer agents, such as chemotherapy and immunotherapy. Additionally, the role of CPP in the regulation of other cellular processes, such as metabolism and apoptosis, needs to be explored. Finally, the development of CPP analogs with improved pharmacokinetic properties and selectivity could further enhance its potential as an anticancer agent.
Conclusion
In conclusion, CPP is a promising small molecule inhibitor of the protein-protein interaction between c-Myc and Max, with potential applications in cancer therapy. The synthesis method of CPP has been optimized to produce high yields and purity, and its mechanism of action involves the inhibition of c-Myc expression and cancer cell proliferation. CPP has several advantages, including its selectivity and stability, but also has some limitations that need to be addressed. Future research on CPP should focus on optimizing its pharmacokinetic properties, investigating its efficacy in combination with other anticancer agents, and exploring its role in other cellular processes.

Synthesis Methods

CPP can be synthesized using a multi-step process that involves the reaction of 4-chloroaniline with phosgene to form 4-chloroanilinocarbonyl chloride. The resulting compound is then reacted with 3-aminophenylpropanoic acid to produce CPP. The synthesis of CPP has been optimized to produce high yields and purity, making it suitable for various applications.

Scientific Research Applications

CPP has been extensively studied for its potential applications in cancer therapy. The protein-protein interaction between c-Myc and Max is dysregulated in various types of cancers, making it an attractive target for drug development. CPP has been shown to inhibit this interaction, leading to the downregulation of c-Myc expression and the inhibition of cancer cell proliferation. The efficacy of CPP has been demonstrated in various preclinical models, including breast cancer, prostate cancer, and leukemia.